Cas no 81340-16-1 (Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-)

81340-16-1 structure
Product name:Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
- 5-methyl-1,3,5-trinitro-1,3-diazinane
- 5-Methyl-1,3,5-trinitrohexahydropyrimidine
- 81340-16-1
- DTXSID30513678
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- Inchi: InChI=1S/C5H9N5O6/c1-5(8(11)12)2-6(9(13)14)4-7(3-5)10(15)16/h2-4H2,1H3
- InChI Key: YBXNCONALCRGOO-UHFFFAOYSA-N
- SMILES: CC1(CN(CN(C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.05528302g/mol
- Monoisotopic Mass: 235.05528302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 144Ų
Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Related Literature
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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